Cas no 620960-38-5 (R,R-2-(1,3-dihydro-2H-isoindol-2-yl)-CyclohexanaMine)

• Product Name: R,R-2-(1,3-dihydro-2H-isoindol-2-yl)-CyclohexanaMine
• CAS No: 620960-38-5
• MF: C₁₄H₂₀N₂
• MW: 216.32
• CID: 458303
• PubChem ID: 68994847
• Update Time: 2025-07-09

R,R-2-(1,3-dihydro-2H-isoindol-2-yl)-CyclohexanaMine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)-
• (1R,2R)-2-(1,3-dihydroisoindol-2-yl)cyclohexan-1-amine
• R,R-2-(1,3-dihydro-2H-isoindol-2-yl)-CyclohexanaMine
• E81755
• (1R,2R)-2-(Isoindolin-2-yl)cyclohexan-1-amine
• CS-0141528
• (1R,2R)-2-(1,3-Dihydro-2H-isoindol-2-yl)cyclohexan-1-amine
• (1R,2R)-2-(2,3-DIHYDRO-1H-ISOINDOL-2-YL)CYCLOHEXAN-1-AMINE
• 620960-38-5
• (1R,2R)-2-(Isoindolin-2-yl)cyclohexanamine
• SCHEMBL4304280
• DTXSID70739496

• Inchi： 1S/C14H20N2/c15-13-7-3-4-8-14(13)16-9-11-5-1-2-6-12(11)10-16/h1-2,5-6,13-14H,3-4,7-10,15H2/t13-,14-/m1/s1
• InChI Key： NOGOXXJPGYALOO-ZIAGYGMSSA-N
• SMILES： N1(CC2C=CC=CC=2C1)[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on R,R-2-(1,3-dihydro-2H-isoindol-2-yl)-CyclohexanaMine

Comprehensive Overview of Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)- (CAS No. 620960-38-5)

Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)- is a chiral organic compound with significant applications in pharmaceutical and chemical research. Its unique stereochemistry, denoted by the (1R,2R)- configuration, makes it a valuable intermediate in the synthesis of enantiomerically pure drugs. The compound's CAS number, 620960-38-5, is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The molecular structure of Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)- features a cyclohexylamine backbone fused with an isoindoline moiety. This combination enhances its versatility in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting molecules. Recent studies highlight its potential as a building block for neuroprotective agents and dopamine receptor modulators, aligning with the growing demand for novel therapeutics in neurodegenerative diseases like Parkinson's and Alzheimer's.

In the context of green chemistry and sustainable synthesis, researchers are exploring catalytic asymmetric methods to produce Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)- with high enantiomeric purity. This aligns with the industry's shift toward atom-economical processes and reduced environmental impact. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in drug delivery optimization.

From a commercial perspective, CAS No. 620960-38-5 is often searched alongside terms like "chiral amine suppliers" and "enantioselective synthesis." Its applications extend to catalysis and material science, where its rigid framework contributes to the design of molecularly imprinted polymers (MIPs). These polymers are gaining traction in sensor technology and separation sciences, addressing needs in environmental monitoring and diagnostics.

Quality control of Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)- relies on advanced analytical techniques such as HPLC and chiral chromatography. Regulatory compliance, including ICH guidelines and GMP standards, ensures its safe use in pharmaceutical manufacturing. As the demand for precision medicine grows, this compound's role in personalized therapeutics is expected to expand, particularly in orphan drug formulations targeting rare genetic disorders.

In summary, Cyclohexanamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-, (1R,2R)- exemplifies the intersection of stereochemistry and biomedical innovation. Its multifaceted applications, from drug discovery to advanced materials, position it as a compound of enduring relevance in both academic and industrial settings.